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Compound of Interest

Compound Name: 5-(Dimethylamino)amylamine HCl

CAS No.: 3209-46-9; 854874-17-2

Cat. No.: B2884367 Get Quote

5-(Dimethylamino)amylamine hydrochloride is a diamine salt with significant potential as a

chemical intermediate and building block in drug discovery and materials science. Its structure,

featuring both a primary and a tertiary amine, offers versatile reaction handles for synthetic

chemists. However, like many specialized reagents, a comprehensive, publicly available Safety

Data Sheet (SDS) for the hydrochloride salt is not readily accessible.

This guide, developed for researchers, scientists, and drug development professionals, adopts

a proactive and analytical approach to safety. By synthesizing data from the parent compound,

5-(Dimethylamino)amylamine, and established principles for amine hydrochlorides, we can

construct a robust and scientifically-grounded safety profile. This document moves beyond a

simple recitation of hazard codes to explain the chemical causality behind the risks, enabling

research teams to implement informed and effective safety protocols.

Section 1: Chemical Identity and Physicochemical
Profile
Understanding the fundamental properties of a chemical is the first step in a thorough safety

assessment. While experimental data for the hydrochloride salt is limited, we can infer key

characteristics from its structure and the known properties of its free base. The hydrochloride

salt is expected to be a solid that is soluble in water.
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Property

5-
(Dimethylamino)am
ylamine (Free
Base)

5-
(Dimethylamino)am
ylamine
Hydrochloride
(Inferred)

Data Source

Synonyms

N',N'-

dimethylpentane-1,5-

diamine, (5-

Aminopentyl)dimethyl

amine

N/A [1][2]

CAS Number 3209-46-9 Not assigned [1][2]

Molecular Formula C₇H₁₈N₂ C₇H₁₈N₂ · xHCl [1][2]

Molecular Weight 130.23 g/mol
> 166.69 g/mol (for

monohydrochloride)
[1][2]

Appearance

Data not available;

likely a liquid or low-

melting solid

White to off-white

solid

General chemical

knowledge

Boiling Point 79-80°C at 16 Torr
Decomposes upon

heating
[1]

Melting Point 85°C Likely >150°C [1]

Solubility Data not available Very soluble in water
General chemical

knowledge

Hygroscopicity Data not available
Expected to be

hygroscopic
[3][4]

Section 2: Hazard Identification and Toxicological
Rationale
The primary hazards of this compound stem from the reactivity of its amine functional groups.

Based on aggregated GHS information for the parent compound, 5-

(Dimethylamino)amylamine, a significant risk of corrosion and irritation is present.[2] The
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hydrochloride salt, while neutralized, can still present these hazards, particularly upon moisture

contact or dissolution.
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Hazard Class GHS Hazard Code Statement
Causality and Field
Insights

Skin

Corrosion/Irritation
H314 / H315

Causes severe skin

burns and eye

damage / Causes skin

irritation

Why? Aliphatic

amines are alkaline

and can saponify fats

and disrupt cell

membranes, leading

to chemical burns.

The hydrochloride

salt, in the presence

of moisture (e.g., on

skin), can create a

localized acidic and

irritating environment.

Prolonged contact

should be considered

a corrosive event.

Serious Eye Damage H318
Causes serious eye

damage

Why? The cornea and

conjunctiva are

extremely sensitive to

alkaline and corrosive

substances. The

damage mechanism is

similar to skin

corrosion but is often

more rapid and can be

irreversible. This

mandates the use of

chemical goggles and

a face shield.

Acute Oral Toxicity H302 Harmful if swallowed Why? Ingestion can

cause irritation and

burns to the

gastrointestinal tract.

[3] Systemic toxicity

data is not available,
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but similar small

aliphatic amines can

cause neurological or

other systemic effects.

Respiratory Irritation H335
May cause respiratory

irritation

Why? If aerosolized

as a dust, the fine

particles can irritate

the mucous

membranes of the

respiratory tract.[3]

Chronic inhalation

should be avoided, as

it may lead to

respiratory

sensitization or other

long-term effects.

Note: The GHS classifications are derived from notifications for the free base, 5-

(Dimethylamino)amylamine, and should be treated as the minimum expected hazard level for

the hydrochloride salt.[2]

Section 3: Proactive Safety Protocols and Exposure
Control
A multi-layered approach to safety, prioritizing engineering controls and supplemented by

rigorous personal protective equipment (PPE) and hygiene practices, is essential.

Engineering Controls: The First Line of Defense
The primary objective is to minimize direct contact and inhalation.

Ventilation: All handling of 5-(Dimethylamino)amylamine hydrochloride powder must be

conducted in a certified chemical fume hood to control airborne dust.[4]

Safety Stations: An eyewash station and a safety shower must be immediately accessible in

the laboratory where the compound is handled.[3] This is a non-negotiable control given the
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H314/H318 hazard classification.

Personal Protective Equipment (PPE): A Self-Validating
Barrier
The choice of PPE must directly address the identified hazards.

Eye and Face Protection: Chemical safety goggles are mandatory.[3] Due to the "Causes

serious eye damage" classification, it is highly recommended to use a full-face shield in

conjunction with goggles, especially when handling larger quantities (>1 g).

Skin Protection: A standard lab coat is required. Use nitrile or neoprene gloves, and inspect

them for integrity before each use.[5] For tasks with a higher risk of spillage, consider

double-gloving. Contaminated clothing must be removed immediately, and the affected skin

washed thoroughly.[3]

Respiratory Protection: When engineering controls are not sufficient (e.g., during a large spill

cleanup), a NIOSH-approved respirator with cartridges appropriate for organic vapors and

particulates should be used.

Hygiene Protocols
Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[3]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.[4][6]

Section 4: Emergency Response and First-Aid
Workflow
In the event of an exposure, a rapid and correct response is critical to minimizing harm. The

following workflow should be understood by all personnel working with the compound.
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Routes of Exposure

Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

1. Move to fresh air.
2. If breathing is difficult, give oxygen.
3. Seek immediate medical attention.

Follow Protocol

1. Immediately flush skin with plenty of water for at least 15 minutes.
2. Remove contaminated clothing.

3. Seek medical aid.

Follow Protocol

1. Immediately flush eyes with water for at least 15 minutes, lifting eyelids.
2. Remove contact lenses if possible.
3. Seek immediate medical attention.

Follow Protocol

1. Do NOT induce vomiting.
2. If conscious, give 2-4 cups of water.
3. Seek immediate medical attention.

Follow Protocol

Click to download full resolution via product page

Caption: First-Aid Emergency Response Workflow.

Detailed First-Aid Protocols
Inhalation: Remove the individual from the exposure area to fresh air immediately. If

breathing is difficult, qualified personnel should administer oxygen. Seek immediate medical

attention.[3]

Skin Contact: Immediately flush the affected skin with copious amounts of water for at least

15 minutes while removing all contaminated clothing and shoes.[3][4] Get medical aid.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids occasionally.[3][4] Medical attention is required

without delay.

Ingestion: Do not induce vomiting. If the person is conscious and alert, rinse their mouth and

give 2-4 cupfuls of water. Never give anything by mouth to an unconscious person.[3] Call a

poison control center or doctor immediately.
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Section 5: Handling, Storage, and Spill Management
Proper handling and storage are critical for preventing accidental exposures and maintaining

the integrity of the compound.

Safe Handling and Storage
Handling: Minimize dust generation and accumulation.[3] Use proper grounding procedures

for transferring material to avoid static discharge.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4][7] This

compound is likely hygroscopic; protect it from moisture and water.[3][4] Store away from

incompatible materials such as strong oxidizing agents.[7]

Spill Management Protocol
A systematic approach is required to safely manage spills. Non-essential personnel should

evacuate the area.
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Cleanup Procedure

Solid Spill Detected

Assess Spill Size & Risk

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Contain Spill
(Prevent spreading)

Gently sweep or vacuum material.
AVOID CREATING DUST.

Place into a labeled, sealed container for disposal.

Decontaminate Area & Tools

Dispose of waste according to regulations.

Area Secure & Decontaminated

Click to download full resolution via product page

Caption: Solid Spill Management Protocol.
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Step-by-Step Spill Cleanup
Evacuate and Secure: Alert others in the area and restrict access.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Don PPE: Wear the personal protective equipment detailed in Section 3.

Clean-up: Gently sweep or vacuum the solid material. Avoid dry sweeping that creates dust;

if necessary, moisten slightly with a non-reactive solvent like isopropanol to reduce dust, but

avoid water.[3]

Collect: Place the spilled material and any contaminated cleaning supplies into a clearly

labeled, sealed container for hazardous waste disposal.[3][6]

Decontaminate: Wipe the spill area with a suitable solvent, followed by soap and water.

Section 6: Disposal Considerations
Chemical waste must be managed to ensure environmental and personnel safety.

Product Disposal: The material should be disposed of through a licensed chemical

destruction facility or by controlled incineration with flue gas scrubbing.[6] Do not dispose of

it down the drain.

Contaminated Packaging: Containers should be triple-rinsed (or the equivalent) before being

offered for recycling, reconditioning, or disposal as hazardous waste.[6]

Regulatory Compliance: All disposal practices must be in strict accordance with all federal,

state, and local regulations.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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